Cas no 52693-41-1 (Ethanesulfinic acid, 1-methylethyl ester)
52693-41-1 structure
Product Name:Ethanesulfinic acid, 1-methylethyl ester
CAS No:52693-41-1
MF:C5H12O2S
MW:136.212580680847
CID:359090
PubChem ID:12497517
Update Time:2025-04-19
Ethanesulfinic acid, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfinic acid, 1-methylethyl ester
- propan-2-yl ethanesulfinate
- SCHEMBL12588083
- DTXSID40500438
- 52693-41-1
-
- Inchi: 1S/C5H12O2S/c1-4-8(6)7-5(2)3/h5H,4H2,1-3H3
- InChI Key: OKUUXCNTLALSOW-UHFFFAOYSA-N
- SMILES: S(CC)(=O)OC(C)C
Computed Properties
- Exact Mass: 136.05586
- Monoisotopic Mass: 136.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 80.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 26.3
Ethanesulfinic acid, 1-methylethyl ester Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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